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Compound of Interest

Compound Name: 3-Methyl-8-quinolinesulfonic acid

Cat. No.: B016382

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-8-quinolinesulfonic acid is a heterocyclic organic compound belonging to the
quinoline family. Its structure, characterized by a quinoline core substituted with a methyl group
at the 3-position and a sulfonic acid group at the 8-position, makes it a molecule of interest in
organic synthesis and pharmaceutical research. This technical guide provides a
comprehensive overview of its molecular structure, properties, and synthesis, tailored for
professionals in the scientific community. The compound is also recognized as an impurity in
the manufacturing of Argatroban, a direct thrombin inhibitor, designated as Argatroban Impurity
30.

Molecular Structure and Properties

The fundamental characteristics of 3-Methyl-8-quinolinesulfonic acid are summarized below.
The data presented is a combination of information from various chemical databases and
computational predictions.

Chemical and Physical Properties
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Property Value Source

3-methylquinoline-8-sulfonic
IUPAC Name . [1]
aci

3-Methylquinoline-8-sulfonic
Synonyms _ _ [1]
Acid, Argatroban Impurity 30

CAS Number 153886-69-2 [1]
Molecular Formula C10H9NOsS [1]
Molecular Weight 223.25 g/mol [1]

CC1=CN=C2C(=C1)C(=CC=C
2)S(=0)(=0)0

Canonical SMILES

BTBNYOKJERLLQI-
INChl Key

UHFFFAOYSA-N
Appearance Not available
Melting Point Not available
Boiling Point Not available
Solubility Not available
pKa Not available

Note: Experimental physical properties such as melting point, boiling point, and solubility are
not readily available in the public domain. The provided data is based on computational models
where applicable.

Synthesis Protocol

A documented method for the synthesis of 3-Methyl-8-quinolinesulfonic acid involves a two-
step process, starting from 2-aminobenzenesulfonic acid. This process is detailed in patent
CN110872252A, which focuses on the preparation of the corresponding sulfonyl chloride, with
the sulfonic acid as a key intermediate.[2]
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Experimental Protocol: Synthesis of 3-Methyl-8-
quinolinesulfonic acid

Step 1: Catalytic Cyclization

Reactants: 2-aminobenzenesulfonic acid, propionaldehyde, and paraformaldehyde.
e Solvent: Eutectic solvent.
e Catalyst: Lewis acids such as AlClz, SnClz, or FeCls.

e Procedure: The reactants are subjected to a catalytic cyclization reaction in a eutectic
solvent. The specific reaction conditions (temperature, reaction time, and stoichiometry) are
optimized to facilitate the formation of the quinoline ring system.

Product: The reaction yields 3-methylquinoline-8-sulfonic acid.
Step 2: Isolation and Purification

o Work-up: Following the cyclization reaction, the reaction mixture is worked up to isolate the
crude 3-methylquinoline-8-sulfonic acid. This may involve precipitation, filtration, and
washing steps.

 Purification: The crude product can be further purified using standard techniques such as
recrystallization to obtain the final product of desired purity.

For the exact molar ratios, temperatures, and reaction times, it is recommended to consult the
detailed experimental procedures outlined in patent CN110872252A.

Logical Workflow of Synthesis

The synthesis of 3-Methyl-8-quinolinesulfonic acid can be visualized as a straightforward
two-stage process. The following diagram illustrates this experimental workflow.
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Synthesis of 3-Methyl-8-quinolinesulfonic Acid

Starting Materials

2-aminobenzenesulfonic acid propionaldehyde paraformaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Methyl-8-quinolinesulfonic acid.

Spectroscopic Data

As of the date of this document, detailed experimental spectroscopic data (*H NMR, 3C NMR,
IR, Mass Spectrometry) for 3-Methyl-8-quinolinesulfonic acid is not widely published in peer-
reviewed literature or publicly accessible databases. Researchers requiring this information for
analytical purposes are advised to acquire reference standards and perform their own
spectroscopic analysis.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b016382?utm_src=pdf-body-img
https://www.benchchem.com/product/b016382?utm_src=pdf-body
https://www.benchchem.com/product/b016382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications and Future Directions

3-Methyl-8-quinolinesulfonic acid serves as a valuable building block in organic synthesis.
Its presence as an impurity in Argatroban highlights its relevance in pharmaceutical
manufacturing and quality control.[1] Further research into the chemical reactivity of its
functional groups could unveil novel applications in medicinal chemistry, materials science, and
as a ligand in coordination chemistry. The development of efficient and scalable synthetic
routes remains a key area of interest for its potential use in various chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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